Cas no 155156-90-4 (Ethanone, 1-bicyclo[2.2.2]oct-5-en-2-yl-, [1R-(1alpha,2beta,4alpha)]-(9CI))

• Product Name: Ethanone, 1-bicyclo[2.2.2]oct-5-en-2-yl-, [1R-(1alpha,2beta,4alpha)]-(9CI)
• CAS No: 155156-90-4
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 106872
• Update Time: 2023-08-02

Ethanone, 1-bicyclo[2.2.2]oct-5-en-2-yl-, [1R-(1alpha,2beta,4alpha)]-(9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1R,2R,4R)-bicyclo[2.2.2]oct-5-en-2-yl-
• Ethanone, 1-bicyclo[2.2.2]oct-5-en-2-yl-, [1R-(1alpha,2beta,4alpha)]- (9CI)
• (1beta,4beta)-2alpha-Acetylbicyclo[2.2.2]octa-5-ene
• 1-[(1R,2R,4R)-2-bicyclo[2.2.2]oct-5-enyl]ethanone
• Ethanone, 1-bicyclo[2.2.2]oct-5-en-2-yl-, [1R-(1alpha,2beta,4alpha)]-(9CI)

• Inchi： 1S/C10H14O/c1-7(11)10-6-8-2-4-9(10)5-3-8/h2,4,8-10H,3,5-6H2,1H3/t8-,9+,10+/m1/s1
• InChI Key： QPPGEPODNBLBTG-UTLUCORTSA-N
• SMILES： O=C(C)[C@@H]1C[C@@H]2C=C[C@H]1CC2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1